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Compound of Interest

Compound Name: Dihydrosesamin

Cat. No.: B1153223 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydrosesamin is a naturally occurring lignan found in various plant species. Lignans are a

class of polyphenolic compounds that have garnered significant interest in the scientific

community due to their diverse biological activities. This technical guide provides a

comprehensive overview of the physicochemical properties of Dihydrosesamin, offering

valuable data and experimental insights for researchers and professionals engaged in natural

product chemistry, pharmacology, and drug development.

Physicochemical Properties
The fundamental physicochemical characteristics of Dihydrosesamin are summarized in the

table below. These properties are crucial for its identification, purification, and formulation in

various research and development applications.
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Property Value Reference

Molecular Formula C₂₀H₂₀O₆ [1]

Molecular Weight 356.4 g/mol [1]

Melting Point 97-99 °C

Boiling Point 522.4 ± 50.0 °C at 760 mmHg

XLogP3 2.8 [1]

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
6

Rotatable Bond Count 4

Topological Polar Surface Area 66.4 Å² [1]

Complexity 487 [1]

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and confirmation of

Dihydrosesamin. Below are the key spectroscopic data for this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C-NMR: The PubChem database references a ¹³C-NMR spectrum for Dihydrosesamin,

which is crucial for determining the carbon skeleton of the molecule.[1]

Mass Spectrometry (MS)
GC-MS: A Gas Chromatography-Mass Spectrometry profile for Dihydrosesamin is

available, providing information on its mass-to-charge ratio and fragmentation pattern, which

aids in its identification and structural analysis.[1]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrosesamin
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrosesamin
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrosesamin
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrosesamin
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrosesamin
https://www.benchchem.com/product/b1153223?utm_src=pdf-body
https://www.benchchem.com/product/b1153223?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrosesamin
https://www.benchchem.com/product/b1153223?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrosesamin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1153223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed methodologies are critical for the replication of experiments and validation of results.

The following sections outline the general protocols for determining the key physicochemical

properties of Dihydrosesamin.

Melting Point Determination
The melting point of Dihydrosesamin can be determined using a standard capillary melting

point apparatus.

Workflow for Melting Point Determination

Sample Preparation:
Finely powder the Dihydrosesamin sample.

Capillary Loading:
Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Apparatus Setup:
Place the capillary tube in the melting point apparatus.

Heating:
Heat the sample slowly (1-2 °C/min) near the expected melting point.

Observation:
Record the temperature range from the first appearance of liquid to complete melting.

Click to download full resolution via product page

Workflow for determining the melting point of Dihydrosesamin.

Boiling Point Determination
The boiling point of Dihydrosesamin can be determined using the Thiele tube method or a

micro-boiling point apparatus.

Solubility Testing
The solubility of Dihydrosesamin in various solvents is determined by adding a small, weighed

amount of the compound to a known volume of the solvent and observing for dissolution at a

specific temperature.

Biological Activity and Signaling Pathways
While extensive research on the specific biological activities and signaling pathways of

Dihydrosesamin is still emerging, preliminary studies on related lignans suggest potential

antioxidant, anti-inflammatory, and neuroprotective effects. The general mechanism for

antioxidant activity often involves the scavenging of free radicals and modulation of oxidative

stress-related signaling pathways.

Hypothetical Antioxidant Mechanism of Dihydrosesamin
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As a phenolic compound, Dihydrosesamin may exert its antioxidant effects by donating a

hydrogen atom from its hydroxyl groups to neutralize free radicals. This action helps to mitigate

cellular damage caused by reactive oxygen species (ROS).

Reactive Oxygen Species (ROS)
(e.g., •OH, O₂⁻)

Cellular Damage
(Lipid peroxidation, DNA damage, etc.)

causes

Neutralized ROS

Reduced Cellular Damage

Dihydrosesamin
(with -OH groups)

donates H• to

leads to
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Potential free radical scavenging mechanism of Dihydrosesamin.

Further research is necessary to elucidate the specific signaling pathways modulated by

Dihydrosesamin. Future studies could investigate its effects on pathways such as the Nrf2-

ARE pathway, which is central to the cellular antioxidant response, or inflammatory pathways

like NF-κB.

Experimental Workflow for Investigating Biological Activity

A general workflow for investigating the biological activity of Dihydrosesamin would involve a

series of in vitro and in vivo studies.
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In Vitro Studies

In Vivo Studies

Cell Culture Assays
(e.g., antioxidant, anti-inflammatory)

Mechanism of Action Studies
(Western Blot, qPCR for pathway analysis)

Animal Model of Disease
(e.g., oxidative stress, inflammation)

Promising results lead to

Treatment with Dihydrosesamin

Biochemical and Histological Analysis
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General experimental workflow for biological activity assessment.

Conclusion
This technical guide provides a foundational understanding of the physicochemical properties

of Dihydrosesamin. The tabulated data and outlined experimental protocols serve as a

valuable resource for researchers. While the complete biological profile and specific

mechanisms of action of Dihydrosesamin are still under investigation, its classification as a

lignan suggests promising therapeutic potential that warrants further exploration. The provided

diagrams offer a visual representation of key experimental workflows and a hypothetical

mechanism of action, which can guide future research endeavors in this field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dihydrosesamin | C20H20O6 | CID 10871980 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Dihydrosesamin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1153223#what-are-the-physicochemical-properties-
of-dihydrosesamin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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